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Compound of Interest

Compound Name: GNE-0946

Cat. No.: B10857458

For immediate release: This document provides essential safety and logistical information for
the proper disposal of GNE-0946, a potent and selective DOTL1L inhibitor. The following
procedures are intended for researchers, scientists, and drug development professionals to
ensure safe handling and environmental protection. Adherence to these guidelines is critical
due to the compound's potential hazards.

Hazard Identification and Immediate Safety
Precautions

GNE-0946, also known as SGC-0946, is a chemical compound that requires careful handling.
Based on available safety data, it is harmful if swallowed and is very toxic to aquatic life with
long-lasting effects[1]. Therefore, preventing its release into the environment is of paramount
importance.

Key Hazard Information:
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Hazard Statement Classification Precautionary Measures

Do not eat, drink, or smoke
) Acute toxicity, Oral (Category when using this product. If
Harmful if swallowed i
4) swallowed, call a poison center

or doctor. Rinse mouth.[1]

_ o Avoid release to the
) o Acute aquatic toxicity ) )
Very toxic to aquatic life environment. Collect spillage.
(Category 1) o

Avoid release to the

Very toxic to aquatic life with Chronic aquatic toxicity ) )
environment. Collect spillage.

long lasting effects (Category 1) o

Step-by-Step Disposal Protocol

The primary directive for the disposal of GNE-0946 is to dispose of the contents and container
to an approved waste disposal plant[1]. Under no circumstances should GNE-0946 or its
containers be disposed of in the regular trash or down the drain.

Experimental Protocol for Waste Segregation and Collection:
o Designate a Waste Container:

o Select a chemically compatible container with a secure, leak-proof lid.

o The container must be in good condition, free of cracks or residue from previous use.
e Label the Waste Container:

o Affix a "Hazardous Waste" label to the container immediately upon adding the first volume
of GNE-0946 waste.

o The label must include the following information:
» The words "Hazardous Waste"[2][3]

» Full chemical name: GNE-0946 (or SGC-0946)
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» The hazards associated with the waste (e.g., "Toxic," "Aquatic Hazard")[3]
» The accumulation start date (the date the first waste is added to the container)[3][4]

» The name and contact information of the principal investigator or laboratory
supervisor[2].

o Waste Accumulation:

o Collect all materials contaminated with GNE-0946, including:

Unused or expired GNE-0946.

Solutions containing GNE-0946.

Contaminated personal protective equipment (PPE) such as gloves and disposable lab
coats.

Spill cleanup materials.

o Keep the waste container securely closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory.
e Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Do not exceed the storage time limits for hazardous waste as defined by your institution
and local regulations.

GNE-0946 Signaling Pathway

GNE-0946 is a potent and selective inhibitor of the histone methyltransferase DOT1L[5][6][7].
DOTLL is the sole enzyme responsible for the methylation of histone H3 at lysine 79 (H3K79),
a modification associated with active gene transcription. By inhibiting DOT1L, GNE-0946 can
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modulate the expression of genes involved in various cellular processes, including the
MAPK/ERK signaling pathway, which is implicated in cell proliferation and survival[8][9].
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Caption: GNE-0946 inhibits DOT1L, preventing H3K79 methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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